Triphenylacetyl chloride

• IUPAC Name: 2,2,2-triphenylacetyl chloride
• InChI: InChI=1S/C20H15ClO/c21-19(22)20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
• InChI Key: UOZBNMMELVBICG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C(=O)Cl
• Molecular Formula: C20H15ClO
• DSSTOX Substance ID: DTXSID70324104
• Molecular Weight: 306.8 g/mol
• CAS RN: 6068-70-8

Description

Triphenylacetyl chloride (TPAC) is an organochlorine compound with the formula C18H15ClO. It is a colorless, volatile liquid with a pungent odor. It is a versatile reagent used in organic synthesis, particularly for the synthesis of polymers. It is also used in the synthesis of pharmaceuticals, agrochemicals, and dyes. It has been used in the development of new materials, such as polymers, for use in electronics and medical devices.

Mechanism of Action

Triphenylacetyl chloride reacts with a variety of functional groups, such as alcohols, amines, and carboxylic acids. It forms a covalent bond with the functional group, and the reaction is usually reversible. The reaction is catalyzed by a base, such as sodium hydroxide, which helps to form the covalent bond.
Biochemical and Physiological Effects
This compound is a volatile, colorless liquid with a pungent odor. It is a strong irritant to the eyes, skin, and respiratory system. Inhalation of the fumes can cause irritation of the mucous membranes and pulmonary edema. Ingestion of the compound can cause nausea, vomiting, abdominal pain, and diarrhea.

Advantages and Limitations for Lab Experiments

Triphenylacetyl chloride is a versatile reagent that can be used in a variety of organic synthesis reactions. It is relatively inexpensive and easy to handle, and the reaction can be controlled to obtain the desired product. However, it is a strong irritant and should be handled with care.

Future Directions

The use of triphenylacetyl chloride in the synthesis of polymers, pharmaceuticals, agrochemicals, and dyes is expected to continue to increase. It is also being investigated for use in the development of new materials for use in electronics and medical devices. Additionally, research is being conducted to explore the use of this compound in the synthesis of new drugs and to improve the efficiency of existing drug delivery systems. Finally, research is being conducted to develop new methods for the synthesis of this compound that are more efficient and less hazardous.

Scientific Research Applications

Triphenylacetyl chloride is used in the synthesis of polymers, pharmaceuticals, agrochemicals, and dyes. It is also used in the development of new materials, such as polymers, for use in electronics and medical devices. It has been used in the synthesis of polymers for use in drug delivery systems and for the development of new materials for use in biomedical devices.

Synthesis routes and methods I

Procedure details

A slurry of 0.4 g of triphenylacetic acid in 10 ml of benzene was stirred at 25° C. and treated with 0.2 g of oxalyl chloride and 1 drop of dimethylformamide. Effervesence occurred over a period of about 30 minutes, after which time a solution was obtained. This solution was left to stand at room temperature for 1.5 hours and was then evaporated to give triphenylacetyl chloride in the form of an oil. The acid chloride was cooled to about -10° C. by means of an ice/salt bath and 10 ml of dry pyridine and 0.36 g of 5'-amino-2',5'-dideoxy-5-ethyluridine were added. The mixture was shaken for about 15 minutes, whereby the acid chloride dissolved and the temperature rose to 0° C. The solution was then stirred at 0° C. for 4 hours and then evaporated. The residue was re-evaporated three times with toluene, there being obtained a gum which was triturated with 20 ml of water to give 0.66 g of a solid of melting point 110°-140° C. Recrystallization from 12 ml of ethanol removed residual triphenylacetic acid and the residue was chromatographed on a column of silica gel using methylene chloride/methanol (9:1) for the elution. Recrystallization from a mixture of 5 ml of toluene, 10 ml of cyclohexane and 0.1 ml of ethyl acetate gave 0.25 g of 2',5'-dideoxy-5-ethyl-5'-(triphenylacetamido)uridine of melting point about 110°-120° C. (decomposition).

Synthesis routes and methods II

Procedure details

A stirred mixture of triphenylacetic acid (21.7 g; 0.075 mol) and dry dimethylformamide (2 drops) in dry dichloromethane (100 cm3) was treated with oxalyl chloride (14 g; 0.11 mol) which was added in 4 approximately equal portions over ˜25 minutes. The mixture was stirred at 35° until evolution of hydrogen chloride had ceased (˜4 hrs). The resulting colourless solution was evaporated in vacuo at 40° to constant weight to give the title compound as a colourless crystalline solid. Yield=23.24 g (100.0%). The product was used directly in next stage.